Cas no 2229319-14-4 (tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate
• CAS No: 2229319-14-4
• MF: C₁₅H₂₃ClN₂O₃
• MW: 314.807723283768
• CID: 6465712
• PubChem ID: 165678460
• Update Time: 2025-10-30

tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate
• tert-butyl N-[4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenyl]carbamate
• 2229319-14-4
• EN300-1900860

• Inchi： 1S/C15H23ClN2O3/c1-14(2,3)21-13(20)18-12-6-5-10(7-11(12)16)15(4,8-17)9-19/h5-7,19H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： YOSUNKOMELYVCB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(CO)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.1397203g/mol
• Monoisotopic Mass: 314.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate

tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate (CAS No. 2229319-14-4): A Comprehensive Overview

The compound tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate, with the CAS No. 2229319-14-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a tert-butyl group, a chlorophenyl moiety, and an amino-hydroxy-methylpropan side chain, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for various medical conditions.

One of the key reasons for the growing interest in tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate is its role as a building block in the synthesis of bioactive compounds. The presence of both amino and hydroxy functional groups allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial in modern medicinal chemistry, where the demand for novel and efficient synthetic routes is ever-increasing. Additionally, the chlorophenyl group contributes to the compound's stability and reactivity, making it a preferred choice for researchers.

In recent years, the compound has been linked to advancements in small-molecule drug development, a hot topic in the pharmaceutical industry. With the rise of personalized medicine and the need for more precise therapeutic agents, CAS No. 2229319-14-4 has emerged as a promising candidate for further exploration. Its potential to interact with specific biological targets, such as enzymes or receptors, has sparked curiosity among scientists. Questions like "How does tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate influence cellular pathways?" or "What are its pharmacokinetic properties?" are frequently searched in academic and industrial databases.

Another area where tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate shows promise is in the field of proteomics and metabolomics. As researchers delve deeper into understanding metabolic networks and protein interactions, compounds like this one serve as essential tools for probing biological systems. The compound's ability to act as a labeling agent or a probe in mass spectrometry-based studies has been explored, highlighting its utility in cutting-edge research. This aligns with the current trend of integrating chemical biology with omics technologies to unravel complex biological processes.

From a synthetic chemistry perspective, the compound's tert-butyl carbamate group offers protective advantages, shielding sensitive functional groups during multi-step reactions. This feature is particularly valuable in the synthesis of peptides and other biologically active molecules, where protecting group strategies are critical. The chlorophenyl moiety also provides a handle for further functionalization, enabling the introduction of diverse substituents to fine-tune the compound's properties. Such flexibility is highly sought after in drug design, where minor structural changes can significantly impact efficacy and safety.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 2229319-14-4. As the chemical industry moves toward greener and more sustainable practices, the synthesis and handling of such compounds are scrutinized for their environmental footprint. Researchers are exploring eco-friendly synthetic routes and safer alternatives to traditional reagents, ensuring that the production of tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate aligns with global sustainability goals. This aspect resonates with the growing public interest in green chemistry and sustainable pharmaceuticals.

In conclusion, tert-butyl N-4-(1-amino-3-hydroxy-2-methylpropan-2-yl)-2-chlorophenylcarbamate (CAS No. 2229319-14-4) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional diversity make it a valuable asset in drug discovery and biochemical research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and diagnostic tools. Whether you're a chemist, biologist, or pharmacologist, understanding the properties and applications of this molecule is essential for staying at the forefront of innovation.